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Introduction
Real-time monitoring of temperature is a critical parameter in chemical synthesis and drug

development. It provides crucial insights into reaction kinetics, thermodynamics, and safety.

Exothermic and endothermic reactions, characterized by the release or absorption of heat, can

be effectively monitored to ensure optimal reaction conditions, prevent runaway reactions, and

ensure product quality and consistency.

The Measurement Computing MCC-134 is a 4-channel thermocouple HAT (Hardware Attached

on Top) for Raspberry Pi, offering a high-resolution 24-bit analog-to-digital converter for precise

temperature measurements.[1][2][3][4][5] Its support for various thermocouple types, coupled

with open-source software libraries for Python and C/C++, makes it a versatile and accessible

tool for laboratory automation and data acquisition.[3][6] This application note provides a

detailed protocol for utilizing the MCC-134 to generate real-time temperature profiles of both

exothermic and endothermic chemical reactions.

Principles of Operation
The MCC-134 operates by measuring the small voltage generated by a thermocouple, which is

proportional to the temperature difference between the measurement junction and a reference
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junction (cold junction). The device features built-in cold-junction compensation (CJC) sensors

to ensure accurate absolute temperature readings.[1][7][8][9] The 24-bit resolution allows for

the detection of subtle temperature changes, which is essential for detailed kinetic and

thermodynamic analysis of chemical reactions. The data is acquired and can be logged on a

Raspberry Pi, enabling real-time visualization and post-reaction analysis.

Experimental Protocols
This section details the protocols for monitoring an exothermic and an endothermic reaction

using the MCC-134.

Hardware and Software Setup
Materials:

Raspberry Pi (any model with a 40-pin GPIO header)

Measurement Computing MCC-134

Thermocouple (Type K recommended for general laboratory use)

Reaction vessel (e.g., beaker, round-bottom flask)

Magnetic stirrer and stir bar

Chemical reagents for the chosen reaction

Software Installation:

Install the MCC DAQ HAT Library on your Raspberry Pi by following the instructions on the

official GitHub repository. This library provides the necessary functions to interact with the

MCC-134.[6]

Install a Python environment (e.g., Thonny, VS Code) on your Raspberry Pi for writing and

executing the data acquisition script.

Experimental Workflow Diagram:
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A high-level overview of the experimental workflow.

Protocol 1: Exothermic Reaction - Esterification of
Acetic Anhydride with Methanol
This reaction is known to be exothermic and is a good model for studying heat evolution.

Reactants and Materials:

Reagent/Material Quantity

Acetic Anhydride 1.0 mol

Methanol 3.0 mol

250 mL Beaker 1

Magnetic Stirrer & Stir Bar 1

K-Type Thermocouple 1

MCC-134 & Raspberry Pi Setup 1
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Procedure:

Preparation: In a well-ventilated fume hood, carefully measure and add 1.0 mol of acetic

anhydride to a 250 mL beaker containing a magnetic stir bar.

Setup: Place the beaker on a magnetic stirrer. Insert the K-type thermocouple into the

beaker, ensuring the tip is submerged in the liquid but not touching the bottom or sides of the

beaker. Connect the thermocouple to one of the input channels on the MCC-134.

Data Acquisition:

Create a Python script using the mcculw library to read the temperature from the selected

channel on the MCC-134.

Set the data logging interval to 1 second.

The script should print the temperature to the console and save it to a CSV file with a

timestamp.

A sample Python script is provided in Appendix A.

Initiate Reaction: Start the magnetic stirrer at a moderate speed. Begin the data acquisition

script. Carefully and slowly add 3.0 mols of methanol to the beaker containing acetic

anhydride.

Monitoring: Observe the real-time temperature readings. The temperature is expected to rise

as the exothermic reaction proceeds. Continue logging data until the temperature peaks and

starts to decline, indicating the reaction is slowing down or has reached completion.

Data Analysis:

Stop the data acquisition script.

Open the generated CSV file in a data analysis software (e.g., Python with pandas and

matplotlib, Microsoft Excel).

Plot the temperature as a function of time to visualize the reaction profile.
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Calculate the maximum temperature change (ΔT) and the initial rate of temperature

increase (dT/dt).

Expected Results: A significant increase in temperature will be observed upon the addition of

methanol to acetic anhydride. The temperature profile will show a sharp rise, followed by a

peak, and then a gradual decrease as the reaction completes and the system cools to ambient

temperature.

Protocol 2: Endothermic Reaction - Reaction of Citric
Acid and Sodium Bicarbonate
This reaction is a classic example of an endothermic process, absorbing heat from its

surroundings and causing a decrease in temperature.[1][2][4][6]

Reactants and Materials:

Reagent/Material Quantity

Citric Acid Solution (0.5 M) 100 mL

Sodium Bicarbonate 10 g

250 mL Beaker 1

Magnetic Stirrer & Stir Bar 1

K-Type Thermocouple 1

MCC-134 & Raspberry Pi Setup 1

Procedure:

Preparation: Prepare 100 mL of a 0.5 M citric acid solution and place it in a 250 mL beaker

with a magnetic stir bar.

Setup: Place the beaker on a magnetic stirrer. Insert the K-type thermocouple into the citric

acid solution, ensuring the tip is submerged. Connect the thermocouple to a channel on the

MCC-134.
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Data Acquisition: Use the same Python script and setup as described in Protocol 1 to log

temperature data at 1-second intervals.

Initiate Reaction: Start the magnetic stirrer. Begin the data acquisition script. Add 10 g of

sodium bicarbonate to the citric acid solution.

Monitoring: Observe the real-time temperature readings. The temperature will decrease as

the endothermic reaction proceeds. Continue logging data until the temperature reaches a

minimum and starts to rise back towards ambient temperature.

Data Analysis:

Stop the data acquisition script.

Plot the temperature as a function of time.

Calculate the maximum temperature decrease (ΔT) and the initial rate of temperature

decrease (dT/dt).

Expected Results: A noticeable drop in temperature will be observed upon the addition of

sodium bicarbonate to the citric acid solution. The temperature profile will show a rapid

decrease, reach a minimum, and then gradually return to ambient temperature.

Data Presentation
Quantitative data from the experiments should be summarized in a structured table for easy

comparison.

Table 1: Summary of Reaction Temperature Profile Data
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Parameter
Exothermic Reaction
(Esterification)

Endothermic Reaction
(Citric Acid + NaHCO₃)

Initial Temperature (°C) [Insert Value] [Insert Value]

Peak/Minimum Temperature

(°C)
[Insert Value] [Insert Value]

Maximum Temperature

Change (ΔT °C)
[Insert Value] [Insert Value]

Time to Peak/Minimum

(seconds)
[Insert Value] [Insert-Value]

Initial Rate of Temp. Change

(dT/dt °C/s)
[Insert Value] [Insert Value]

Visualization of Logical Relationships
The following diagram illustrates the relationship between the type of reaction and the expected

temperature profile.
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Relationship between reaction type and temperature profile.

Conclusion
The MCC-134, in conjunction with a Raspberry Pi, provides a powerful and cost-effective

platform for the real-time temperature profiling of chemical reactions. The detailed protocols

and data analysis workflows presented in this application note offer a clear guide for

researchers and scientists to implement this technology in their laboratories. Accurate

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b10825966?utm_src=pdf-body-img
https://www.benchchem.com/product/b10825966?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10825966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


temperature monitoring is essential for understanding reaction dynamics, ensuring safety, and

optimizing processes in chemical synthesis and drug development.

Appendix A: Sample Python Script for Data Logging
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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